Cas no 70097-45-9 (7-Chlorophthalide)
7-Chlorophthalide structure
Product Name:7-Chlorophthalide
CAS No:70097-45-9
MF:C8H5ClO2
MW:168.57710146904
MDL:MFCD09909635
CID:59051
PubChem ID:299174
Update Time:2024-10-28
7-Chlorophthalide Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloroisobenzofuran-1(3H)-one
- 7-Chlorophthalide
- 7-chloro-1,3-dihydro-2-benzofuran-1-one
- 7-chloro-3H-isobenzofuran-1-one
- 7-chloro-phthalide
- 7-Chlor-phthalid
- Phthalide,7-chloro- (6CI)
- NSC 171642
- J-519220
- AKOS006312126
- SCHEMBL854978
- 7-chloro-3H-2-benzofuran-1-one
- 7-chloro-3H-isobenzofuran-1-one;7-Chlorophthalide
- VCA09745
- BS-23452
- FT-0649939
- LLKCTHJTJUDDMG-UHFFFAOYSA-N
- SY001015
- N12505
- DTXSID00305769
- MFCD09909635
- AM9426
- 1(3H)-Isobenzofuranone, 7-chloro-
- NSC171642
- 70097-45-9
- NSC-171642
- CS-0205223
- A836774
-
- MDL： MFCD09909635
- Inchi： 1S/C8H5ClO2/c9-6-3-1-2-5-4-11-8(10)7(5)6/h1-3H,4H2
- InChI Key： LLKCTHJTJUDDMG-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2COC(C=21)=O
Computed Properties
- Exact Mass: 167.99800
- Monoisotopic Mass: 167.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: No data available
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 363.6℃/760mmHg
- Flash Point: 205.7℃
- Refractive Index: 1.601
- PSA: 26.30000
- LogP: 2.01040
7-Chlorophthalide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Room temperature storage
7-Chlorophthalide Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Chlorophthalide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM131512-1g |
7-chloroisobenzofuran-1(3H)-one |
70097-45-9 | 95% | 1g |
$314 | 2021-06-09 | |
| Alichem | A019097839-1g |
7-Chloroisobenzofuran-1(3H)-one |
70097-45-9 | 95% | 1g |
$335.00 | 2023-09-01 | |
| Chemenu | CM131512-5g |
7-chloroisobenzofuran-1(3H)-one |
70097-45-9 | 95% | 5g |
$1033 | 2024-07-24 | |
| Apollo Scientific | OR951587-250mg |
7-Chlorophthalide |
70097-45-9 | 98% | 250mg |
£130.00 | 2025-02-21 | |
| Apollo Scientific | OR951587-1g |
7-Chlorophthalide |
70097-45-9 | 98% | 1g |
£240.00 | 2025-02-21 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY001015-0.25g |
7-Chlorophthalide |
70097-45-9 | ≥98% | 0.25g |
¥700.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY001015-1g |
7-Chlorophthalide |
70097-45-9 | ≥98% | 1g |
¥1403.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY001015-5g |
7-Chlorophthalide |
70097-45-9 | ≥98% | 5g |
¥6055.33 | 2025-04-13 | |
| TRC | C380563-25mg |
7-Chlorophthalide |
70097-45-9 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | C380563-50mg |
7-Chlorophthalide |
70097-45-9 | 50mg |
$75.00 | 2023-05-18 |
7-Chlorophthalide Related Literature
-
1. NotesEric Cocker,Wesley Cocker,F. C. Cooper,M. W. Partridge,D. A. Forss,W. Freund,E. R. Stove,N. H. E. Ahlers,S. P. Ligthelm,D. E. White,L. S. Zampatti,A. G. Brook,J. K. Dawson,M. W. Lister,A. D. Campbell,D. R. D. Shaw,A. B. Densham,D. J. Langston,A. J. Simpson,N. B. Chapman,J. F. A. Williams,F. Bell,E. P. Taylor,F. Brown,W. K. R. Musgrave,R. F. Bird,E. E. Turner,B. Hamilton,W. O. Kermack,G. G. Allan,Duncan Maclean,G. T. Newbold,G. E. Watts J. Chem. Soc. 1952 5035
-
2. Application of organolithium and related reagents in synthesis. Part 21.1 Synthetic strategies based on ortho-aromatic metallation. A concise regiospecific synthesis of arylnaphthalanes as precursors of naphthylisoquinoline alkaloidsJan Epsztajn,Andrzej Jó?wiak,Aleksandra K. Szcze?niak J. Chem. Soc. Perkin Trans. 1 1998 2563
70097-45-9 (7-Chlorophthalide) Related Products
- 117-21-5(3-Chlorophthalic anhydride)
- 51366-05-3(4,6,7-trichloro-2-benzofuran-1(3H)-one)
- 27355-22-2(Phthalide (Fthalide))
- 52010-22-7(4-Chlorophthalide)
- 52005-46-6(1,3-Isobenzofurandione,dichloro- (9CI))
- 61630-88-4(1,3-Isobenzofurandione, 4,5,6,7-tetrachloro-, polymer with 1,2-ethanediol and 1,3-isobenzofurandione)
- 4466-59-5(4,7-dichloroisobenzofuran-1,3-dione)
- 30205-85-7(1,3-Isobenzofurandione,chloro-)
- 51971-64-3(1,3-Isobenzofurandione,4,6-dichloro-)
- 52043-45-5(1(3H)-Isobenzofuranone, 4,6-dichloro-)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
